(3-Methyl-1,2,4-thiadiazol-5-yl)(morpholino)methanone

• IUPAC Name: (3-methyl-1,2,4-thiadiazol-5-yl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C8H11N3O2S/c1-6-9-7(14-10-6)8(12)11-2-4-13-5-3-11/h2-5H2,1H3
• InChI Key: CCOPWGHKUZVSMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)C(=O)N2CCOCC2
• Molecular Formula: C8H11N3O2S
• Molecular Weight: 213.26 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the process used to create the compound. This can include the raw materials used, the conditions under which the compound was formed (e.g., temperature, pressure), and the steps taken during the synthesis process.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within the molecule and the type of bonds (covalent, ionic, etc.) that hold these atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy can be used.

Chemical Reactions Analysis

This involves studying the reactions the compound undergoes. This can include understanding the reactants and products, the conditions under which the reaction occurs, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and reactivity. These properties can give insights into how the compound behaves under different conditions.

Mechanism of Action

If the compound is biologically active, the mechanism of action refers to how it exerts its effects at the molecular level. This often involves understanding the compound’s interactions with biological macromolecules like proteins or nucleic acids.

Safety and Hazards

This involves understanding the potential risks associated with the compound. This can include toxicity, flammability, environmental impact, and precautions that need to be taken while handling the compound.